Cas no 1254349-18-2 (1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine)
1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine Chemical and Physical Properties
Names and Identifiers
-
- 1,2-bis(1-benzylpiperidin-4-ylidene)hydrazine
- 1,2-bis(1-benzylpiperidin-4-ylidene)hydrazine-B28329
- 4-Piperidinone, 1-(phenylmethyl)-, 2-[1-(phenylmethyl)-4-piperidinylidene]hydrazone
- 1-Benzyl-N-[(1-benzylpiperidin-4-ylidene)amino]piperidin-4-imine
- 1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine
-
- Inchi: 1S/C24H30N4/c1-3-7-21(8-4-1)19-27-15-11-23(12-16-27)25-26-24-13-17-28(18-14-24)20-22-9-5-2-6-10-22/h1-10H,11-20H2
- InChI Key: IJHXNNSUUUOGAK-UHFFFAOYSA-N
- SMILES: N(=C1/CCN(CC2=CC=CC=C2)CC/1)\N=C1\CCN(CC2=CC=CC=C2)CC\1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B535380-50mg |
1-Benzyl-N-[(1-benzylpiperidin-4-ylidene)amino]piperidin-4-imine |
1254349-18-2 | 50mg |
$ 50.00 | 2022-06-01 | ||
| TRC | B535380-100mg |
1-Benzyl-N-[(1-benzylpiperidin-4-ylidene)amino]piperidin-4-imine |
1254349-18-2 | 100mg |
$ 65.00 | 2022-06-01 | ||
| TRC | B535380-500mg |
1-Benzyl-N-[(1-benzylpiperidin-4-ylidene)amino]piperidin-4-imine |
1254349-18-2 | 500mg |
$ 160.00 | 2022-06-01 | ||
| Alichem | A129008291-25g |
1,2-Bis(1-benzylpiperidin-4-ylidene)hydrazine |
1254349-18-2 | 97% | 25g |
$661.50 | 2023-09-03 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD767062-5g |
1,2-Bis(1-benzylpiperidin-4-ylidene)hydrazine |
1254349-18-2 | 97% | 5g |
¥1755.0 | 2023-04-04 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB72523-0.1g |
1,2-bis(1-benzylpiperidin-4-ylidene)hydrazine-B28329 |
1254349-18-2 | 97% | 0.1g |
¥673 | 2023-09-15 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB72523-0.25g |
1,2-bis(1-benzylpiperidin-4-ylidene)hydrazine-B28329 |
1254349-18-2 | 97% | 0.25g |
¥1149 | 2023-09-15 | |
| SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB72523-1g |
1,2-bis(1-benzylpiperidin-4-ylidene)hydrazine-B28329 |
1254349-18-2 | 97% | 1g |
¥2033 | 2023-09-15 | |
| Chemenu | CM532181-100mg |
1,2-Bis(1-benzylpiperidin-4-ylidene)hydrazine |
1254349-18-2 | 95%+ | 100mg |
$*** | 2023-03-29 | |
| Chemenu | CM532181-250mg |
1,2-Bis(1-benzylpiperidin-4-ylidene)hydrazine |
1254349-18-2 | 95%+ | 250mg |
$*** | 2023-03-29 |
1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine
Introduction to 1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine (CAS No. 1254349-18-2)
1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1254349-18-2, belongs to a class of molecules that exhibit promising potential in drug discovery and development. The intricate architecture of this molecule, featuring multiple aromatic rings and heterocyclic functionalities, makes it a subject of intense interest for researchers exploring novel therapeutic agents.
The chemical structure of 1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine comprises a central piperidine ring substituted with an imine group at the 4-position, further functionalized with a benzyl group and an N-(1-benzylpiperidin-4-ylidene) moiety. This arrangement contributes to its versatility, allowing for interactions with various biological targets. The presence of multiple benzyl groups enhances its lipophilicity, which is a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) profiles.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a pivotal role in numerous disease pathways. 1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine has emerged as a promising candidate in this area due to its ability to modulate PPIs through its rigid scaffold and functional groups. Studies have demonstrated that this compound can interfere with the binding of key proteins involved in cancer progression, inflammation, and neurodegenerative diseases.
One of the most compelling aspects of 1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine is its potential as a scaffold for structure-based drug design. The compound's unique structural features provide a foundation for medicinal chemists to modify and optimize its properties. For instance, the imine group can be further functionalized to enhance binding affinity or selectivity towards specific biological targets. Additionally, the benzyl groups offer opportunities for derivatization, allowing researchers to explore different pharmacophoric elements.
Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for their biological activity. 1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine has been subjected to virtual screening using molecular docking techniques to identify potential binding sites on target proteins. These studies have revealed that the compound can interact with enzymes and receptors involved in metabolic disorders and infectious diseases, suggesting its broad therapeutic applicability.
The synthesis of 1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key reactions such as condensation, cyclization, and functional group transformations. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantioselectivity. These synthetic strategies not only enhance the efficiency of producing this compound but also provide insights into developing scalable processes for other complex molecules.
In vitro studies have shown that 1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine exhibits significant inhibitory activity against several enzymes implicated in disease pathways. For example, preliminary data indicate that this compound can inhibit the activity of kinases involved in cancer cell proliferation and survival. Furthermore, its ability to modulate the activity of enzymes associated with inflammation suggests potential therapeutic benefits in treating autoimmune diseases.
The pharmacokinetic properties of 1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine are also under investigation. Animal models have been used to assess its absorption, distribution, metabolism, and excretion profiles. These studies aim to determine optimal dosing regimens and identify any potential toxicity concerns. The compound's favorable pharmacokinetic characteristics would make it an attractive candidate for further development into a clinical drug.
As research continues to uncover the therapeutic potential of 1-Benzyl-N-(1-benzlypipperidine)-N'-(benzyla mine)pip eridine -im ine, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships facilitate the translation of laboratory findings into clinical applications, ensuring that promising compounds like this one reach patients who may benefit from them. The growing interest in innovative drug candidates underscores the importance of compounds such as 1254349 -18 -2 in advancing modern medicine.
The future directions for research on 1-Benz yl -N -( 1 -benz ylp iper id ine - 4 - ylid ene ) am ine p iper id ine - 4 - i mi ne include exploring its mechanism of action in greater detail and conducting preclinical studies to evaluate its safety and efficacy. Additionally, efforts are underway to develop derivatives with improved pharmacological properties through structure-based drug design approaches. The ultimate goal is to move this compound into clinical trials where it can be tested in human patients suffering from various diseases.
1254349-18-2 (1-Benzyl-N-(1-benzylpiperidin-4-ylidene)aminopiperidin-4-imine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)